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Compound of Interest

Compound Name: CC-92480

Cat. No.: B1574584 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of CC-92480.

CC-92480, a novel and potent cereblon E3 ligase modulator (CELMoD), requires stringent

safety protocols to protect laboratory personnel from potential exposure.[1][2] As a specific

Safety Data Sheet (SDS) is not publicly available, this guide synthesizes best practices for

handling potent and cytotoxic compounds, providing a robust framework for operational and

disposal plans.[1][3]

Personal Protective Equipment (PPE)
The primary defense against exposure to potent compounds like CC-92480 is the correct and

consistent use of Personal Protective Equipment (PPE).[4][5][6] Personnel should be

thoroughly trained in the proper selection and use of PPE.[4] The following table summarizes

the recommended PPE for various activities involving CC-92480.
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Activity
Recommended Personal Protective
Equipment

Unpacking and Storage

- Double chemotherapy-tested gloves-

Protective gown- Eye protection (safety glasses

or goggles)

Preparation (Weighing, Dissolving)

- Double chemotherapy-tested gloves-

Disposable, fluid-resistant gown- Eye and face

protection (face shield or goggles with a mask)-

Respiratory protection (N95 or higher) if not

handled in a containment device

Administration/Handling
- Double chemotherapy-tested gloves-

Protective gown- Eye protection

Waste Disposal
- Double chemotherapy-tested gloves-

Protective gown- Eye protection

Spill Cleanup

- Double industrial-thickness gloves (>0.45mm)-

Impermeable gown or coveralls- Eye and face

protection (face shield)- Respiratory protection

(N95 or higher)

Note: Gloves should be of a suitable thickness and material (e.g., nitrile) and be registered as

Complex Design (Category III) for handling cytotoxic agents.[7][8] Longer gloves (>28cm) are

recommended to ensure adequate wrist protection by overlapping with the gown sleeve.[8]

Operational and Disposal Plans
A clear, step-by-step workflow is critical for ensuring safety and compliance during the handling

and disposal of CC-92480.
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Preparation Phase

Handling Phase

Disposal Phase

Spill Response

Don Appropriate PPE

Conduct Risk Assessment for Procedure

Prepare Compound in a Containment Device (e.g., Fume Hood, BSC)

Handle CC-92480 with Care

Proceed to Handling

Transport in Sealed, Labeled Containers

Segregate Waste into Labeled Hazardous Waste Containers

After Use

Decontaminate Work Surfaces

Dispose of Contaminated PPE as Hazardous Waste

Arrange for Incineration via Certified Vendor

Evacuate and Secure Area

Don Spill-Specific PPE

Contain Spill with Absorbent Material

Clean and Decontaminate Area

Dispose of Spill Waste as Hazardous Material

Click to download full resolution via product page

Safe Handling and Disposal Workflow for CC-92480.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1574584?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
General Handling Procedures:

Preparation: All manipulations of solid or liquid CC-92480 that could generate aerosols

should be conducted in a certified chemical fume hood, Class II Biosafety Cabinet (BSC), or

an isolator to minimize inhalation exposure.[4]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above. This includes double gloving, a disposable gown, and eye protection.[4][6][7]

Transport: When moving CC-92480 within the laboratory, use sealed, shatter-resistant

secondary containers that are clearly labeled with the compound name and hazard

information.

Decontamination: After handling, decontaminate all work surfaces with an appropriate

cleaning solution, such as a detergent and water mixture, followed by a disinfectant if

necessary.[6] All cleaning materials should be disposed of as cytotoxic waste.[6]

Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan:

Waste Segregation: All materials contaminated with CC-92480, including empty vials, used

PPE, and cleaning materials, must be disposed of as hazardous or cytotoxic waste.[9][10]

Do not mix with general laboratory waste.

Waste Containers: Use designated, leak-proof, and puncture-resistant containers with

secure lids, clearly labeled as "Hazardous Chemical Waste" or "Cytotoxic Waste".[9]

Storage: Store hazardous waste containers in a designated Satellite Accumulation Area

(SAA) that is secure and away from general traffic.[9]

Final Disposal: The final disposal of CC-92480 waste must be conducted through a licensed

hazardous waste management company, typically involving high-temperature incineration.

[10] Ensure all local, state, and federal regulations are followed.[10]
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Spill Management:

Evacuate and Secure: In the event of a spill, immediately alert others and secure the area to

prevent further contamination.

Don PPE: Put on appropriate spill response PPE, including a respirator, chemical-resistant

gloves, a gown, and eye protection.[6][7]

Containment and Cleanup: Use a cytotoxic spill kit to contain and absorb the spill.[6]

Carefully clean the area, working from the outside in.

Disposal: All materials used for spill cleanup must be disposed of as hazardous cytotoxic

waste.[6][7]

Reporting: Report the spill to the appropriate institutional safety office.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling the potent compound CC-92480 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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